Cas no 1708370-81-3 (2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid)

• Product Name: 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid
• CAS No: 1708370-81-3
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5210753
• Update Time: 2025-11-02

2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid

• Inchi： 1S/C13H11N3O2/c17-13(18)10-7-15-12(9-1-2-9)16-11(10)8-3-5-14-6-4-8/h3-7,9H,1-2H2,(H,17,18)
• InChI Key： GRGZSOILZIRJCE-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=C(C(O)=O)C(C2C=CN=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid

Exploring the Properties and Applications of 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708370-81-3)

In the realm of pharmaceutical and agrochemical research, 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708370-81-3) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique structural features, offers a wide range of potential applications, particularly in drug discovery and material science. The compound's cyclopropyl and pyridin-4-yl moieties contribute to its distinct chemical properties, making it a valuable building block for synthesizing novel bioactive molecules.

Researchers have been increasingly focusing on pyrimidine-based compounds due to their versatility in medicinal chemistry. The presence of the carboxylic acid functional group in this molecule enhances its reactivity, allowing for further derivatization to create targeted compounds. Recent studies suggest that derivatives of 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid may exhibit promising biological activities, including potential as kinase inhibitors, which are currently a hot topic in cancer research and autoimmune disease treatment.

The synthesis and characterization of CAS 1708370-81-3 have been subjects of numerous scientific investigations. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical methods are crucial for ensuring the compound's quality, especially when used as an intermediate in pharmaceutical development. The growing demand for high-purity chemical intermediates in drug manufacturing has put compounds like this at the forefront of organic chemistry research.

From a commercial perspective, 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid has gained attention in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs to meet the needs of research institutions and pharmaceutical companies. The global market for specialized chemical intermediates is projected to grow significantly in the coming years, driven by the expanding pharmaceutical and biotechnology sectors.

In material science applications, the pyrimidine core of this compound offers interesting possibilities. Its conjugated system and potential for hydrogen bonding make it a candidate for developing novel organic electronic materials or metal-organic frameworks (MOFs). These applications align with current trends in sustainable technology and green chemistry, areas that are receiving substantial investment worldwide.

The stability and storage conditions of CAS 1708370-81-3 are important considerations for researchers and industrial users. Proper handling under controlled environments ensures the compound maintains its integrity for extended periods. Many laboratories are now adopting digital tracking systems for chemical inventory management, including compounds like this one, to improve research efficiency and safety.

Recent patent literature reveals growing intellectual property activity surrounding pyrimidine-5-carboxylic acid derivatives, indicating their commercial potential. Pharmaceutical companies are particularly interested in these structures as they explore new therapeutic avenues. The COVID-19 pandemic has accelerated research into novel antiviral compounds, and while this specific molecule isn't directly involved, the broader class of nitrogen-containing heterocycles to which it belongs continues to be an area of intense study.

Environmental and safety assessments of 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid are becoming increasingly important as regulatory requirements tighten globally. Researchers are developing more sustainable synthetic routes for such compounds, aligning with the principles of green chemistry. This focus on environmentally friendly production methods is responding to both regulatory pressures and consumer demand for sustainable products.

The analytical characterization of CAS 1708370-81-3 presents interesting challenges and opportunities for analytical chemists. Advanced techniques like high-resolution mass spectrometry and two-dimensional NMR are being employed to fully understand its structural properties. These analytical methods are crucial for quality control in pharmaceutical applications where purity standards are extremely high.

Looking to the future, the development of 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid analogs is likely to continue as researchers explore structure-activity relationships. The integration of computational chemistry and machine learning in drug discovery is accelerating the identification of promising derivatives. This compound serves as an excellent example of how fundamental chemical building blocks can lead to significant advancements in multiple scientific disciplines.

In academic settings, pyrimidine chemistry remains a vibrant area of study, with many research groups focusing on the synthesis and applications of derivatives like 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid. The compound's versatility makes it valuable for teaching advanced organic synthesis techniques, while its potential applications keep it relevant to cutting-edge research.

The global supply chain for specialized chemicals like CAS 1708370-81-3 has become increasingly complex. Recent disruptions have highlighted the need for diversified sourcing strategies and local production capabilities. Many companies are now investing in regional manufacturing facilities to ensure stable supplies of key intermediates for pharmaceutical production.

Quality control standards for 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid continue to evolve as analytical techniques improve. Regulatory agencies worldwide are implementing stricter guidelines for chemical purity in pharmaceutical applications, driving innovation in purification technologies and analytical methodologies.

As research into personalized medicine advances, compounds like 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid may play important roles in developing targeted therapies. The ability to modify its structure precisely makes it valuable for creating molecules with specific biological activities. This aligns with current trends in precision medicine and biomarker-driven drug development.

The intellectual property landscape surrounding pyrimidine derivatives is becoming increasingly competitive. Companies are filing patents covering not just the compounds themselves but also novel synthetic routes and specific crystalline forms. This intense activity reflects the commercial potential of these molecules in various therapeutic areas.

In conclusion, 2-Cyclopropyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708370-81-3) represents an important compound at the intersection of chemistry, pharmaceuticals, and materials science. Its unique structural features and versatile reactivity make it valuable for numerous applications, from drug discovery to advanced materials development. As research continues to uncover new potential uses for this and related compounds, their significance in scientific and industrial contexts is likely to grow substantially in the coming years.